Cas no 1180-60-5 (5H-Tribenzo[a,d,g]cyclononene,10,15-dihydro-2,3,7,8,12,13-hexamethoxy-)

• Product Name: 5H-Tribenzo[a,d,g]cyclononene,10,15-dihydro-2,3,7,8,12,13-hexamethoxy-
• CAS No: 1180-60-5
• MF: C₂₇H₃₀O₆
• MW: 450.523508548737
• MDL: MFCD00054477
• CID: 176118
• PubChem ID: 273730
• Update Time: 2025-04-19

5H-Tribenzo[a,d,g]cyclononene,10,15-dihydro-2,3,7,8,12,13-hexamethoxy- Chemical and Physical Properties

Names and Identifiers

• 5H-Tribenzo[a,d,g]cyclononene,10,15-dihydro-2,3,7,8,12,13-hexamethoxy-
• CYCLOTRIVERATRYLENE
• NULL
• 2,3,7,8,12,13-hexamethoxy-10,15-dihydro-5H-tribenzo-[a,d,g]cyclononene
• 2,3,7,8,12,13-hexamethoxy-5,10-dihydro-15h-tribenzo[a,d,g]cyclononene
• Cycloveratril
• Cycloveratryl
• hexamethoxy tribenzocyclononatriene
• BRD-K49154891-001-02-1
• 2,3,7,8,12,13-Hexamethoxy-10,15-dihydro-5H-tribenzo[a,d,g]cyclononene #
• NSC-627660
• KBio2_006790
• CHEMBL1416784
• AKOS017343633
• 5H-Tribenzo[a,d,g]cyclononene, 10,15-dihydro-2,3,7,8,12,13-hexamethoxy-
• CCG-46970
• KBio2_001654
• hexamethoxy[?]
• BSPBio_002581
• Spectrum5_000775
• Spectrum_001174
• SCHEMBL4571013
• YSZC605
• 1180-60-5
• N3F2J3T2ZN
• NSC-119127
• Q5199078
• CYCLOVERATRYLENE
• DTXSID40297912
• 5,6,12,13,19,20-hexamethoxytetracyclo[15.4.0.0^{3,8}.0^{10,15}]henicosa-1(17),3(8),4,6,10(15),11,13,18,20-nonaene
• SR-01000636633-2
• 2,3,7,8,12,13-Hexamethoxy-10,15-dihydro-5H-tribenzo[a,d,g]cyclononene
• 5H-Tribenzo[a,g]cyclononene, 10,15-dihydro-2,3,7,8,12,13-hexamethoxy-
• UNII-N3F2J3T2ZN
• Spectrum3_001121
• BRD-K49154891-001-01-3
• 10,15-Dihydro-2,3,7,8,12,13-hexamethoxy-5H-tribenzo(a,d,g)cyclononene
• 5,6,12,13,19,20-hexamethoxytetracyclo[15.4.0.03,8.010,15]henicosa-1(21),3,5,7,10,12,14,17,19-nonaene
• KBio3_002081
• SR-01000636633-1
• SR-01000636633
• SDCCGMLS-0066965.P001
• NSC627660
• KBioSS_001654
• NSC119127
• KBio2_004222
• Spectrum4_001963
• NCGC00095972-01
• MFCD00054477
• NCGC00095972-02
• 5H-Tribenzo(a,d,g)cyclononene, 10,15-dihydro-2,3,7,8,12,13-hexamethoxy-
• KBioGR_002430
• SPECTRUM500123

• MDL： MFCD00054477
• Inchi： 1S/C27H30O6/c1-28-22-10-16-7-18-12-24(30-3)26(32-5)14-20(18)9-21-15-27(33-6)25(31-4)13-19(21)8-17(16)11-23(22)29-2/h10-15H,7-9H2,1-6H3
• InChI Key： YECHEDVCXXVLIY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CC1C=C(C(=CC=1CC1C=C(C(=CC=1C2)OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 450.20400
• Monoisotopic Mass: 450.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.1183 (rough estimate)
• Melting Point: 222-228 °C
• Boiling Point: 518.6°C (rough estimate)
• Flash Point: 228.4°C
• Refractive Index: 1.6000 (estimate)
• PSA: 55.38000
• LogP: 4.82400

5H-Tribenzo[a,d,g]cyclononene,10,15-dihydro-2,3,7,8,12,13-hexamethoxy- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles